Cas no 649763-37-1 (Benzenamine, 4,5-dichloro-N-(2-methylpropyl)-2-nitro-)

• Product Name: Benzenamine, 4,5-dichloro-N-(2-methylpropyl)-2-nitro-
• CAS No: 649763-37-1
• MF: C₁₀H₁₂Cl₂N₂O₂
• MW: 263.120480537415
• CID: 409804
• PubChem ID: 71377581
• Update Time: 2025-04-19

Benzenamine, 4,5-dichloro-N-(2-methylpropyl)-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4,5-dichloro-N-(2-methylpropyl)-2-nitro-
• 4,5-dichloro-N-(2-methylpropyl)-2-nitroaniline
• DTXSID50800214
• AKOS018913649
• 649763-37-1

• Inchi： 1S/C10H12Cl2N2O2/c1-6(2)5-13-9-3-7(11)8(12)4-10(9)14(15)16/h3-4,6,13H,5H2,1-2H3
• InChI Key： GIYCTJQCECJEJT-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=C(C=1)NCC(C)C)[N+](=O)[O-])Cl

Computed Properties

• Exact Mass: 262.02776
• Monoisotopic Mass: 262.0275830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 57.8Ų

Experimental Properties

• PSA: 55.17